Cas no 2094344-55-3 (Benzenecarboximidamide, 2-ethoxy-4-(1H-pyrazol-1-yl)-)
Benzenecarboximidamide, 2-ethoxy-4-(1H-pyrazol-1-yl)- Chemical and Physical Properties
Names and Identifiers
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- Benzenecarboximidamide, 2-ethoxy-4-(1H-pyrazol-1-yl)-
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- Inchi: 1S/C12H14N4O/c1-2-17-11-8-9(16-7-3-6-15-16)4-5-10(11)12(13)14/h3-8H,2H2,1H3,(H3,13,14)
- InChI Key: HWKGJGIDUZECBF-UHFFFAOYSA-N
- SMILES: C1(C(N)=N)=CC=C(N2C=CC=N2)C=C1OCC
Benzenecarboximidamide, 2-ethoxy-4-(1H-pyrazol-1-yl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-365005-1.0g |
2-ethoxy-4-(1H-pyrazol-1-yl)benzene-1-carboximidamide |
2094344-55-3 | 1.0g |
$0.0 | 2023-03-02 |
Benzenecarboximidamide, 2-ethoxy-4-(1H-pyrazol-1-yl)- Related Literature
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
Additional information on Benzenecarboximidamide, 2-ethoxy-4-(1H-pyrazol-1-yl)-
Research Briefing on Benzenecarboximidamide, 2-ethoxy-4-(1H-pyrazol-1-yl)- (CAS: 2094344-55-3): Recent Advances and Applications
Benzenecarboximidamide, 2-ethoxy-4-(1H-pyrazol-1-yl)- (CAS: 2094344-55-3) is a chemically synthesized compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest studies and developments related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.
Recent studies have highlighted the role of Benzenecarboximidamide, 2-ethoxy-4-(1H-pyrazol-1-yl)- as a promising scaffold in drug discovery. Its unique chemical structure, characterized by the presence of a pyrazole ring and an ethoxy group, has been shown to interact with various biological targets, including enzymes and receptors involved in inflammatory and oncogenic pathways. Researchers have employed advanced computational and experimental techniques to elucidate its mechanism of action and optimize its pharmacological properties.
One of the key findings from recent research is the compound's potential as an inhibitor of specific kinases implicated in cancer progression. In vitro and in vivo studies have demonstrated its ability to suppress tumor growth and metastasis, making it a candidate for further development as an anticancer agent. Additionally, its anti-inflammatory properties have been explored in models of autoimmune diseases, showing promising results in reducing cytokine production and immune cell activation.
The synthesis of Benzenecarboximidamide, 2-ethoxy-4-(1H-pyrazol-1-yl)- has also been a focus of recent investigations. Novel synthetic routes have been developed to improve yield and purity, with an emphasis on green chemistry principles to minimize environmental impact. These advancements are critical for scaling up production and ensuring the compound's availability for preclinical and clinical studies.
Despite these promising developments, challenges remain in the translation of Benzenecarboximidamide, 2-ethoxy-4-(1H-pyrazol-1-yl)- from bench to bedside. Issues such as bioavailability, toxicity, and formulation stability need to be addressed through further research. Collaborative efforts between academia and industry are essential to overcome these hurdles and accelerate the compound's progression through the drug development pipeline.
In conclusion, Benzenecarboximidamide, 2-ethoxy-4-(1H-pyrazol-1-yl)- (CAS: 2094344-55-3) represents a versatile and promising compound in the realm of chemical biology and pharmaceutical research. Its multifaceted biological activities and synthetic accessibility make it a valuable candidate for therapeutic development. Continued research and innovation will be crucial in unlocking its full potential and bringing it closer to clinical application.
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